Cas no 238760-51-5 (1,10-Phenanthroline, 2,2'-(1,8-pyrenediyl)bis-)

• Product Name: 1,10-Phenanthroline, 2,2'-(1,8-pyrenediyl)bis-
• CAS No: 238760-51-5
• MF: C₄₀H₂₂N₄
• MW: 558.62948846817
• CID: 1419436
• Update Time: 2024-08-16

1,10-Phenanthroline, 2,2'-(1,8-pyrenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 2,2'-(1,8-pyrenediyl)bis-

• Inchi： 1S/C40H22N4/c1-3-25-7-9-27-13-19-33(43-39(27)37(25)41-21-1)29-15-11-23-5-6-24-12-16-30(32-18-17-31(29)35(23)36(24)32)34-20-14-28-10-8-26-4-2-22-42-38(26)40(28)44-34/h1-22H
• InChI Key： JMWRRZHKIAIIRT-UHFFFAOYSA-N
• SMILES： C1(C2C=CC3C(N=2)=C2C(C=CC=N2)=CC=3)=C2C3=C4C(C=C2)=C(C2C=CC5C(N=2)=C2C(C=CC=N2)=CC=5)C=CC4=CC=C3C=C1

Computed Properties

• Exact Mass: 558.18466

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• Melting Point: >270 °C
• PSA: 51.56
• pka: 4.83±0.10(Predicted)